Cas no 69618-86-6 ([1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate))

• Product Name: [1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
• CAS No: 69618-86-6
• MF: C₁₂H₁₀O₄S
• MW: 250.270402431488
• CID: 513383
• PubChem ID: 155317
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,3-(hydrogen sulfate)
• (3-phenylphenyl) hydrogen sulfate
• (1,1'-Biphenyl)-3-ol, hydrogen sulfate
• 69618-86-6
• DTXSID70219884

• Inchi： 1S/C12H10O4S/c13-17(14,15)16-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H,13,14,15)
• InChI Key： BVRXABCIUCIBAA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.03
• Monoisotopic Mass: 250.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.384
• Refractive Index: 1.62
• PSA: 63.6